2-Chloro-4-fluoro-5-methylbenzenesulfonyl chloride

• IUPAC Name: 2-chloro-4-fluoro-5-methylbenzenesulfonyl chloride
• InChI: InChI=1S/C7H5Cl2FO2S/c1-4-2-7(13(9,11)12)5(8)3-6(4)10/h2-3H,1H3
• InChI Key: ZBESDXZUNWBMTH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1F)Cl)S(=O)(=O)Cl
• Molecular Formula: C7H5Cl2FO2S
• DSSTOX Substance ID: DTXSID801230545
• Molecular Weight: 243.08 g/mol
• CAS No.: 1208076-71-4

Description

2-Chloro-4-fluoro-5-methylbenzenesulfonyl chloride is a useful research compound. Its molecular formula is C7H5Cl2FO2S and its molecular weight is 243.08 g/mol. The purity is usually 95%.
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Scientific Research Applications

Scientific Research Applications of 2-Chloro-4-fluoro-5-methylbenzenesulfonyl Chloride

Synthesis of Intermediates and Pesticides

This compound has been utilized in the synthesis of various intermediates for further chemical processing. For instance, it has been used in the preparation of the key intermediate methyl 5-amino-2-chloro-4-fluorophenylthioacetate, which is a vital component for producing pesticides like herbicidal j7uthiacet-methyl. This showcases the compound's significance in the agricultural sector for developing substances that protect crops from pests and weeds (Xiao-hua Du et al., 2005).

Activation of Polymeric Carriers

4-Fluorobenzenesulfonyl chloride, a close relative of this compound, shows promise as an activating agent for covalent attachment of biologicals to various solid supports like functionalized polystyrene microspheres and Sepharose beads. This property is crucial for biotechnological applications, including the separation of lymphocyte subsets and tumor cells from bone marrow, highlighting the compound's potential in medical research and therapy (Y. A. Chang et al., 1992).

Pharmaceutical Intermediate Synthesis

The compound plays a significant role in synthesizing intermediates for pharmaceuticals. It's involved in the production of 3-(2-Chloro-6-fluorophenyl)-5-methylisoxazole-4-carbonyl chloride, an intermediate in creating drugs. This showcases the compound's critical role in the pharmaceutical industry, especially in developing new and effective medications (Su Wei-ke, 2008).

Advanced Oxidation Processes

In environmental chemistry, fluoroalkylsulfonyl chlorides, which include structures similar to this compound, are used as sources of fluorinated radicals. These radicals are essential in advanced oxidation processes, indicating the compound's utility in environmental remediation and pollution control (Xiaojun Tang & W. R. Dolbier, 2015).